Cas no 6970-90-7 ((3aR,7aS)hexahydro-1,3,2-benzodioxathiole 2,2-dioxide)

• Product Name: (3aR,7aS)hexahydro-1,3,2-benzodioxathiole 2,2-dioxide
• CAS No: 6970-90-7
• MF: C₆H₁₀O₄S
• MW: 178.206201076508
• CID: 1738738
• PubChem ID: 499995
• Update Time: 2025-04-21

(3aR,7aS)hexahydro-1,3,2-benzodioxathiole 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• (3aR,7aS)hexahydro-1,3,2-benzodioxathiole 2,2-dioxide
• 3a,4,5,6,7,7a-hexahydrobenzo[d][1,3,2]dioxathiole 2,2-dioxide
• Hexahydro-1,3,2-benzodioxathiole 2,2-dioxide
• 6970-90-7
• Hexahydro-1,3,2-benzodioxathiol-2,2-dioxide
• NCIOpen2_000011
• NCIOpen2_000051
• RQZYATSEWICBFV-UHFFFAOYSA-N
• NSC 62659
• SCHEMBL2713698
• NSC 62660
• NSC62660
• NSC62659

• Inchi： 1S/C6H10O4S/c7-11(8)9-5-3-1-2-4-6(5)10-11/h5-6H,1-4H2
• InChI Key： RQZYATSEWICBFV-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)OC2CCCCC2O1

Computed Properties

• Exact Mass: 178.03
• Monoisotopic Mass: 178.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.377
• Boiling Point: 293.3°C at 760 mmHg
• Flash Point: 131.2°C
• Refractive Index: 1.499
• PSA: 52.6